[3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone

• IUPAC Name: [3-fluoro-4-(4-methylpiperazin-1-yl)phenyl]-phenylmethanone
• InChI: InChI=1S/C18H19FN2O/c1-20-9-11-21(12-10-20)17-8-7-15(13-16(17)19)18(22)14-5-3-2-4-6-14/h2-8,13H,9-12H2,1H3
• InChI Key: HOUZEUUEZTUMNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3)F
• Molecular Formula: C18H19FN2O
• Molecular Weight: 298.4 g/mol

Description

[3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone, also known as FPMP, is a synthetic compound that belongs to the family of phenylpiperazine derivatives. It has gained attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

[3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone has been studied for its potential applications in medicinal chemistry. It has been shown to have affinity for the dopamine D2 receptor, which makes it a potential candidate for the treatment of Parkinson's disease. Additionally, [3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone has been studied for its potential as a radioligand for imaging the dopamine D2 receptor in the brain using positron emission tomography (PET).

Mechanism of Action

The mechanism of action of [3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor. This results in increased dopamine release in the brain, which can lead to improved motor function in Parkinson's disease patients.
Biochemical and Physiological Effects:
In addition to its potential therapeutic effects, [3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone has been shown to have other biochemical and physiological effects. It has been shown to increase heart rate and blood pressure in animal studies, suggesting that it may have cardiovascular effects. Additionally, it has been shown to increase locomotor activity in rodents, suggesting that it may have stimulant effects.

Advantages and Limitations for Lab Experiments

One advantage of using [3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone in lab experiments is its high affinity for the dopamine D2 receptor, which makes it a useful tool for studying dopamine signaling pathways. However, one limitation is that it has been shown to have off-target effects at other receptors, which may complicate interpretation of results.

Future Directions

There are several potential future directions for research on [3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone. One area of interest is its potential as a radioligand for imaging the dopamine D2 receptor in the brain using PET. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Finally, there is a need for more research on its off-target effects and potential side effects in order to fully evaluate its safety and efficacy.

Synthesis Methods

The synthesis of [3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone involves the reaction of 4-(4-methylpiperazin-1-yl)aniline with 3-fluoro-4-nitrobenzophenone in the presence of a reducing agent such as tin(II) chloride. The reaction yields [3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone as a white solid with a melting point of 168-170°C. This synthetic method has been optimized to produce high yields of [3-fluoro-4-(4-methyl-1-piperazinyl)phenyl](phenyl)methanone with high purity.